Cas no 116850-64-7 (4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
• CAS No: 116850-64-7
• MF: C₁₁H₁₂FN₃S
• MW: 237.29648399353
• CID: 166267
• PubChem ID: 3088009
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
• 4-ethyl-3-(2-fluorophenyl)-5-methylsulfanyl-1,2,4-triazole
• 4-Ethyl-3-(2-fluorophenyl)-5-(methylthio)-4H-1,2,4-triazole
• AC1MJ957
• ACMC-20mmuz
• AG-D-38441
• CHEMBL279446
• CTK4B0014
• SureCN9226657
• SCHEMBL9226657
• 4H-1,2,4-Triazole, 4-ethyl-3-(2-fluorophenyl)-5-(methylthio)-
• DTXSID50151551
• 116850-64-7

• Inchi： 1S/C11H12FN3S/c1-3-15-10(13-14-11(15)16-2)8-6-4-5-7-9(8)12/h4-7H,3H2,1-2H3
• InChI Key： ABJXTKLEFREOEP-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=CC=2F)N1CC

Computed Properties

• Exact Mass: 237.07376
• Monoisotopic Mass: 237.073596
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 2.3

Experimental Properties

• Density: 1.25
• Boiling Point: 399°Cat760mmHg
• Flash Point: 195.1°C
• Refractive Index: 1.611
• PSA: 30.71